Cas no 1001617-67-9 (Tert-butyl 2-(6-methyl-1H-benzo[d]imidazol-2-ylthio)acetate)

• Product Name: Tert-butyl 2-(6-methyl-1H-benzo[d]imidazol-2-ylthio)acetate
• CAS No: 1001617-67-9
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• CID: 2110352
• Update Time: 2023-08-04

Tert-butyl 2-(6-methyl-1H-benzo[d]imidazol-2-ylthio)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-methyl-1H-benzo[d]imidazol-2-ylthio)acetate
• SFAWXXJAIKUCRE-UHFFFAOYSA-N
• tert-butyl [(6-methyl-1H-benzimidazol-2-yl)thio]acetate
• Tert-butyl 2-(6-methyl-1H-benzo[d]imidazol-2-ylthio)acetate

• Inchi： 1S/C14H18N2O2S/c1-9-5-6-10-11(7-9)16-13(15-10)19-8-12(17)18-14(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： SFAWXXJAIKUCRE-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC(C)(C)C)C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Topological Polar Surface Area: 80.3